Cas no 89013-39-8 (Isoxazole, 4-[(2,4-dimethylphenyl)azo]-3,5-diphenyl-)

Isoxazole, 4-[(2,4-dimethylphenyl)azo]-3,5-diphenyl- structure
89013-39-8 structure
Product Name:Isoxazole, 4-[(2,4-dimethylphenyl)azo]-3,5-diphenyl-
CAS No:89013-39-8
MF:C23H19N3O
MW:353.416465044022
CID:615897
PubChem ID:71321437
Update Time:2025-04-19

Isoxazole, 4-[(2,4-dimethylphenyl)azo]-3,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • Isoxazole, 4-[(2,4-dimethylphenyl)azo]-3,5-diphenyl-
    • (2,4-dimethylphenyl)-(3,5-diphenyl-1,2-oxazol-4-yl)diazene
    • DTXSID10751258
    • 89013-39-8
    • 4-[(E)-(2,4-Dimethylphenyl)diazenyl]-3,5-diphenyl-1,2-oxazole
    • Inchi: 1S/C23H19N3O/c1-16-13-14-20(17(2)15-16)24-25-22-21(18-9-5-3-6-10-18)26-27-23(22)19-11-7-4-8-12-19/h3-15H,1-2H3/b25-24+
    • InChI Key: FZEAFOZGQNAKMN-OCOZRVBESA-N
    • SMILES: O1C(C2C=CC=CC=2)=C(C(C2C=CC=CC=2)=N1)/N=N/C1C=CC(C)=CC=1C

Computed Properties

  • Exact Mass: 353.152812238g/mol
  • Monoisotopic Mass: 353.152812238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 484
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.2
  • Topological Polar Surface Area: 50.8Ų
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